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Compound of Interest

Compound Name: 1-Iodo-9,10-anthraquinone

Cat. No.: B15045112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodo-9,10-anthraquinone is a halogenated derivative of anthraquinone, a polycyclic

aromatic organic compound. Anthraquinones are a well-studied class of molecules with diverse

applications, ranging from dyes and pigments to therapeutic agents. The introduction of an

iodine atom at the 1-position of the anthraquinone scaffold can significantly alter its

physicochemical properties and biological activity, making it a compound of interest for further

investigation, particularly in the field of drug development. This technical guide provides a

comprehensive overview of 1-Iodo-9,10-anthraquinone, including its chemical identity,

properties, a detailed synthesis protocol, and an exploration of its potential biological

significance.

Chemical Identity and Properties
A clear understanding of the fundamental chemical and physical properties of 1-Iodo-9,10-
anthraquinone is essential for its application in research and development.
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Property Value Reference

IUPAC Name 1-iodoanthracene-9,10-dione [1]

CAS Number 3485-80-1 [1]

Molecular Formula C₁₄H₇IO₂ [1]

Molecular Weight 334.11 g/mol [1]

Appearance
Yellow solid (presumed based

on anthraquinone)

Solubility

Poorly soluble in water, soluble

in hot organic solvents

(inferred from anthraquinone)

[2]

Table 1: Physicochemical Properties of 1-Iodo-9,10-anthraquinone. This table summarizes

key identifiers and physical properties of the compound.

Synthesis of 1-Iodo-9,10-anthraquinone
The synthesis of 1-Iodo-9,10-anthraquinone can be achieved through a Sandmeyer-type

reaction, starting from the readily available 1-amino-9,10-anthraquinone. This method provides

a reliable route to introduce the iodo-substituent at the desired position.

Experimental Protocol: Synthesis via Diazotization and
Iodination
This protocol details the conversion of 1-amino-9,10-anthraquinone to 1-Iodo-9,10-
anthraquinone.

Materials:

1-Amino-9,10-anthraquinone

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/ray-diffraction-of-4-and-1-iodo-9-10-anthraquinone-showing-an-internuclear-distance-of_fig4_268479320
https://www.researchgate.net/figure/ray-diffraction-of-4-and-1-iodo-9-10-anthraquinone-showing-an-internuclear-distance-of_fig4_268479320
https://www.researchgate.net/figure/ray-diffraction-of-4-and-1-iodo-9-10-anthraquinone-showing-an-internuclear-distance-of_fig4_268479320
https://www.researchgate.net/figure/ray-diffraction-of-4-and-1-iodo-9-10-anthraquinone-showing-an-internuclear-distance-of_fig4_268479320
https://en.wikipedia.org/wiki/Anthraquinone
https://www.benchchem.com/product/b15045112?utm_src=pdf-body
https://www.benchchem.com/product/b15045112?utm_src=pdf-body
https://www.benchchem.com/product/b15045112?utm_src=pdf-body
https://www.benchchem.com/product/b15045112?utm_src=pdf-body
https://www.benchchem.com/product/b15045112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15045112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Iodide (KI)

Ice

Distilled Water

Ethanol

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Anhydrous Sodium Sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., Dichloromethane or Chloroform)

Filter paper

Beakers, flasks, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator

Procedure:

Diazotization of 1-Amino-9,10-anthraquinone:

In a flask, dissolve a specific molar equivalent of 1-amino-9,10-anthraquinone in cold,

concentrated sulfuric acid. This step should be performed in an ice bath to maintain a low

temperature (0-5 °C).

Slowly add a solution of sodium nitrite (dissolved in a small amount of water) dropwise to

the stirred mixture. The temperature must be strictly controlled to prevent the

decomposition of the diazonium salt.

Continue stirring for an additional 30-60 minutes after the addition is complete to ensure

the full formation of the diazonium salt.

Iodination (Sandmeyer Reaction):

In a separate beaker, prepare a solution of potassium iodide in water.
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Slowly and carefully add the cold diazonium salt solution to the potassium iodide solution

with vigorous stirring. Effervescence (release of nitrogen gas) will be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then gently heat it (e.g., in a water bath at 50-60 °C) for about an hour to ensure the

complete decomposition of the diazonium salt and formation of the iodo-derivative.

Isolation and Purification:

Cool the reaction mixture to room temperature. The crude 1-Iodo-9,10-anthraquinone will

precipitate out of the solution.

Filter the precipitate using a Buchner funnel and wash it thoroughly with distilled water to

remove any inorganic salts.

Further wash the crude product with a saturated sodium bicarbonate solution to neutralize

any remaining acid, followed by another wash with distilled water.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or a mixture of organic solvents.

Alternatively, for higher purity, column chromatography on silica gel can be employed.

Dry the purified product under vacuum.

Logical Workflow for Synthesis:

Step 1: Diazotization

Step 2: Iodination Step 3: Purification

1-Amino-9,10-anthraquinone

Conc. H₂SO₄ (0-5 °C)

Dissolve
Diazonium Salt Formation

NaNO₂ Solution Slow Addition

Potassium Iodide Solution
Add Diazonium Salt

1-Iodo-9,10-anthraquinone (Crude)
Heat

Filtration & Washing Recrystallization / Chromatography Pure 1-Iodo-9,10-anthraquinone
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Iodo-9,10-anthraquinone.

Potential Biological Activity and Signaling Pathways
While specific studies on the biological activity of 1-Iodo-9,10-anthraquinone are limited, the

broader class of anthraquinones is well-known for its diverse pharmacological effects,

particularly as anticancer agents.[3][4] The mechanism of action for many anthraquinone

derivatives involves the induction of apoptosis (programmed cell death) in cancer cells.

One of the key signaling pathways implicated in the anticancer activity of some anthraquinone

derivatives is the Reactive Oxygen Species (ROS)/c-Jun N-terminal Kinase (JNK) pathway.[5]

Hypothesized Signaling Pathway for Anthraquinone Derivatives:
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Anthraquinone Derivative
(e.g., 1-Iodo-9,10-anthraquinone)

Increased Cellular ROS

JNK Activation

Mitochondrial Stress

Cytochrome c Release

Caspase Activation

Apoptosis
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Caption: Hypothesized ROS/JNK signaling pathway for anthraquinone-induced apoptosis.
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Experimental Workflow for Biological Evaluation:

To investigate the potential anticancer effects of 1-Iodo-9,10-anthraquinone, a structured

experimental workflow is necessary.

Cell Culture

Treatment

Biological Assays

Data Analysis

Cancer Cell Lines (e.g., Breast, Colon)

Treat cells with varying concentrations of 1-Iodo-9,10-anthraquinone

Normal Cell Lines (for cytotoxicity comparison)

Cell Viability Assay (e.g., MTT) Apoptosis Assay (e.g., Annexin V/PI staining) ROS Detection Assay Western Blot for Signaling Proteins (JNK, Caspases)

Determine IC₅₀ values Quantify Apoptosis Analyze Protein Expression Levels

Click to download full resolution via product page

Caption: Experimental workflow for evaluating the anticancer activity of 1-Iodo-9,10-
anthraquinone.

Conclusion
1-Iodo-9,10-anthraquinone presents itself as a compound with potential for further exploration

in medicinal chemistry and drug development. Its synthesis from readily available starting

materials is straightforward. Based on the known activities of related anthraquinone derivatives,

it is hypothesized that this compound may exhibit anticancer properties, possibly through the

induction of apoptosis via the ROS/JNK signaling pathway. The provided experimental
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protocols and workflows offer a foundational framework for researchers to synthesize and

evaluate the biological effects of 1-Iodo-9,10-anthraquinone, paving the way for the discovery

of novel therapeutic agents. Further research is warranted to elucidate its specific mechanisms

of action and to assess its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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